molecular formula C17H21ClO5 B8630306 Diethyl 2-(2-(3-chlorophenyl)-2-methylpropanoyl)malonate

Diethyl 2-(2-(3-chlorophenyl)-2-methylpropanoyl)malonate

Cat. No.: B8630306
M. Wt: 340.8 g/mol
InChI Key: UVGHRBLNBFNAIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-(2-(3-chlorophenyl)-2-methylpropanoyl)malonate is a useful research compound. Its molecular formula is C17H21ClO5 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H21ClO5

Molecular Weight

340.8 g/mol

IUPAC Name

diethyl 2-[2-(3-chlorophenyl)-2-methylpropanoyl]propanedioate

InChI

InChI=1S/C17H21ClO5/c1-5-22-15(20)13(16(21)23-6-2)14(19)17(3,4)11-8-7-9-12(18)10-11/h7-10,13H,5-6H2,1-4H3

InChI Key

UVGHRBLNBFNAIU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)C(C)(C)C1=CC(=CC=C1)Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl malonate (3.72 mL, 24.6 mmol) in ACN (50 mL) was cooled to 0° C. MgCl2 (2.34 g, 24.6 mmol) was added, followed by addition of TEA (7.18 mL, 51.7 mmol) slowly via syringe. The mixture was stirred at 0° C. for 15 minutes before being brought to room temperature and stirred for 2.5 hours. 2-(3-Chlorophenyl)-2-methylpropanoyl chloride (5.69 g, 24.6 mmol) was dissolved in ACN (20 mL) and added to the malonate solution. The reaction mixture was then stirred at 50° C. for 16 hours. The reaction mixture was cooled to room temperature, concentrated in vacuo, and partitioned between 1M HCl and EtOAc. The aqueous layer was separated and extracted with EtOAc (2×). The combined organic layers were dried (MgSO4) and concentrated in vacuo to give the desired compound as a brown oil (8.76 g). MS (m/e)=341.2 (M+H)+.
Quantity
3.72 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
2.34 g
Type
reactant
Reaction Step Two
[Compound]
Name
TEA
Quantity
7.18 mL
Type
reactant
Reaction Step Three
Quantity
5.69 g
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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